Cas no 5336-39-0 (1,3,4-tribromo-4-phenylbutan-2-one)

1,3,4-tribromo-4-phenylbutan-2-one structure
5336-39-0 structure
Product Name:1,3,4-tribromo-4-phenylbutan-2-one
CAS No:5336-39-0
MF:C10H9Br3O
MW:384.889860868454
CID:938371
PubChem ID:219260
Update Time:2025-04-19

1,3,4-tribromo-4-phenylbutan-2-one Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-tribromo-4-phenylbutan-2-one
    • (3RS,4SR)-1,3,4-Tribrom-4-phenyl-butan-2-on
    • (3RS,4SR)-1,3,4-tribromo-4-phenyl-butan-2-one
    • AC1L56DV
    • AC1Q27DU
    • AR-1B6184
    • CTK1H3919
    • KST-1B5928
    • NSC323
    • SCHEMBL11748350
    • 1,4-TRIBROMO-4-PHENYL-2-BUTANONE
    • NSC-323
    • AKOS024376089
    • 5336-39-0
    • DTXSID30276993
    • Inchi: 1S/C10H9Br3O/c11-6-8(14)10(13)9(12)7-4-2-1-3-5-7/h1-5,9-10H,6H2
    • InChI Key: ZCLSLWPGIJDTTO-UHFFFAOYSA-N
    • SMILES: BrC(C1C=CC=CC=1)C(C(CBr)=O)Br

Computed Properties

  • Exact Mass: 381.82027
  • Monoisotopic Mass: 381.82
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.993
  • Boiling Point: 363.6°C at 760 mmHg
  • Flash Point: 103.4°C
  • Refractive Index: 1.625
  • PSA: 17.07
  • LogP: 3.85010
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